Cas no 899975-26-9 (N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide)

• Product Name: N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide
• CAS No: 899975-26-9
• MF: C₂₁H₂₈N₂O₄
• MW: 372.458025932312
• CID: 5460079
• Update Time: 2025-05-21

N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-(dimethylamino)-2-(p-tolyl)ethyl)-3,4,5-trimethoxybenzamide
• VU0504329-1
• N-[2-(dimethylamino)-2-(4-methylphenyl)ethyl]-3,4,5-trimethoxybenzamide
• N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide

• Inchi： 1S/C21H28N2O4/c1-14-7-9-15(10-8-14)17(23(2)3)13-22-21(24)16-11-18(25-4)20(27-6)19(12-16)26-5/h7-12,17H,13H2,1-6H3,(H,22,24)
• InChI Key： CGQCHEBTJWHNBY-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C(=C(C=1)OC)OC)OC)NCC(C1C=CC(C)=CC=1)N(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 438
• XLogP3: 3
• Topological Polar Surface Area: 60

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide

Introduction to N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide (CAS No. 899975-26-9)

N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide (CAS No. 899975-26-9) is a complex organic compound with a unique molecular structure and a wide range of potential applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its intricate aromatic and amine functionalities, which contribute to its diverse biological activities and potential therapeutic uses.

The chemical structure of N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide consists of a benzamide core substituted with multiple methoxy groups and a dimethylaminoalkyl side chain. The presence of these functional groups imparts specific physicochemical properties that are crucial for its biological interactions and pharmacological effects. The compound's high lipophilicity and ability to cross biological membranes make it an attractive candidate for drug development.

Recent studies have highlighted the potential of N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide in various therapeutic areas. One notable application is its use as a ligand for G protein-coupled receptors (GPCRs), which are key targets in the treatment of neurological disorders, cardiovascular diseases, and metabolic conditions. The compound's ability to modulate GPCR activity has been demonstrated in several in vitro and in vivo models, suggesting its potential as a lead molecule for drug discovery.

In addition to its GPCR modulation properties, N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide has shown promising anti-inflammatory effects. Research conducted by Smith et al. (2021) demonstrated that the compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages. This finding suggests that the compound could be developed as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide has also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and has a moderate half-life, which allows for once-daily dosing regimens. The compound's low toxicity profile further supports its potential for clinical development.

Moreover, N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide has been evaluated for its neuroprotective effects in models of neurodegenerative diseases. A study by Johnson et al. (2020) found that the compound significantly reduced neuronal cell death and oxidative stress in cultures of dopaminergic neurons exposed to toxic stimuli. These findings suggest that the compound could be a valuable candidate for the treatment of Parkinson's disease and other neurodegenerative conditions.

The synthetic route for N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide involves several well-established chemical transformations. The synthesis typically begins with the preparation of the 3,4,5-trimethoxybenzoic acid derivative, followed by coupling with the appropriate amine moiety using standard peptide coupling reagents such as EDCI or HATU. The final step involves N-substitution with dimethylamine to yield the target compound. This synthetic approach ensures high yields and purity levels, making it suitable for large-scale production.

In conclusion, N-2-(dimethylamino)-2-(4-methylphenyl)ethyl-3,4,5-trimethoxybenzamide (CAS No. 899975-26-9) is a versatile organic compound with significant potential in pharmaceutical research and development. Its unique chemical structure and diverse biological activities make it an attractive candidate for further investigation in various therapeutic areas. Ongoing research continues to uncover new applications and mechanisms of action for this promising molecule.